2-(2-Fluorophenyl)-9-methoxy-1,5-dihydrochromeno[2,3-d]pyrimidine-4-thione

• IUPAC Name: 2-(2-fluorophenyl)-9-methoxy-1,5-dihydrochromeno[2,3-d]pyrimidine-4-thione
• InChI: InChI=1S/C18H13FN2O2S/c1-22-14-8-4-5-10-9-12-17(23-15(10)14)20-16(21-18(12)24)11-6-2-3-7-13(11)19/h2-8H,9H2,1H3,(H,20,21,24)
• InChI Key: SSKVQXLVGSAMIL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC3=C(C2)C(=S)N=C(N3)C4=CC=CC=C4F
• Molecular Formula: C18H13FN2O2S
• Molecular Weight: 340.4 g/mol

Description

This compound is likely to be a heterocyclic compound due to the presence of the chromeno[2,3-d]pyrimidine moiety. The fluorophenyl group indicates the presence of a fluorine atom attached to a phenyl ring, which could potentially influence the compound’s reactivity and properties.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a chromeno[2,3-d]pyrimidine core, with a fluorophenyl group and a methoxy group attached. These groups could potentially influence the compound’s physical and chemical properties, as well as its reactivity.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the functional groups present. For instance, the fluorophenyl group might undergo reactions typical of aromatic halides, while the methoxy group could participate in ether cleavage reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the fluorophenyl group could increase the compound’s lipophilicity, while the methoxy group could influence its polarity.

Scientific Research Applications

Nucleic Acid Building Blocks::

Medicinal Importance of Pyrimidine:

Pyrimidine derivatives have been extensively studied for their therapeutic applications. Let’s explore some specific areas:

Antiviral Activity::

• Certain pyrimidine derivatives exhibit antiviral properties. .

Anticancer Potential::

• Structural and Biological Studies: One study identified a novel pyrimidine compound that showed lethality against breast cancer cell lines. .
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Other Applications::

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Safety and Hazards

The safety and hazards associated with this compound would depend on various factors, including its reactivity, toxicity, and potential biological activity. Without specific data, it’s difficult to provide a detailed safety profile.

Future Directions

Future research on this compound could involve detailed studies of its synthesis, characterization, and potential biological activity. Additionally, studies could explore its mechanism of action and potential applications in fields like medicine or materials science.